Cas no 2229599-93-1 (1-(2,5-dimethoxyphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2,5-dimethoxyphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229599-93-1
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5924187
• PubChem ID: 165838602
• Update Time: 2025-06-08

1-(2,5-dimethoxyphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxyphenyl)-3-oxocyclobutane-1-carbonitrile
• 2229599-93-1
• EN300-1783937

• Inchi： 1S/C13H13NO3/c1-16-10-3-4-12(17-2)11(5-10)13(8-14)6-9(15)7-13/h3-5H,6-7H2,1-2H3
• InChI Key： OMBCEUPLOXWNNF-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=C(C=CC=2OC)OC)C1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.3Ų

Additional information on 1-(2,5-dimethoxyphenyl)-3-oxocyclobutane-1-carbonitrile

Introduction to 1-(2,5-dimethoxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229599-93-1)

1-(2,5-dimethoxyphenyl)-3-oxocyclobutane-1-carbonitrile, with the CAS number 2229599-93-1, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound belongs to the class of cyclobutane derivatives and is characterized by its distinctive molecular structure, which includes a cyclobutane ring, a cyano group, and two methoxy substituents on a phenyl ring. The combination of these functional groups imparts a range of interesting properties that make it a valuable subject of study.

The synthesis of 1-(2,5-dimethoxyphenyl)-3-oxocyclobutane-1-carbonitrile has been reported in several recent studies, highlighting its potential applications in various scientific and industrial domains. One notable method involves the reaction of 2,5-dimethoxybenzaldehyde with malononitrile in the presence of a suitable catalyst, followed by cyclization to form the cyclobutane ring. This synthetic route is not only efficient but also scalable, making it suitable for both laboratory and industrial settings.

In terms of its physical and chemical properties, 1-(2,5-dimethoxyphenyl)-3-oxocyclobutane-1-carbonitrile exhibits high thermal stability and solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These properties are crucial for its use in various applications, including as a building block in the synthesis of more complex molecules and as a precursor in the development of novel materials.

Recent research has also explored the biological activities of 1-(2,5-dimethoxyphenyl)-3-oxocyclobutane-1-carbonitrile. Studies have shown that this compound possesses significant antioxidant properties, which can be attributed to its ability to scavenge free radicals. This makes it a promising candidate for use in pharmaceuticals and nutraceuticals aimed at preventing oxidative stress-related diseases. Additionally, preliminary studies have indicated that it may have anti-inflammatory effects, although further research is needed to confirm these findings.

The potential applications of 1-(2,5-dimethoxyphenyl)-3-oxocyclobutane-1-carbonitrile extend beyond its biological activities. In materials science, this compound has been investigated for its use in the development of advanced functional materials. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to fine-tune its electronic structure through chemical modifications opens up new possibilities for optimizing device performance.

In the context of medicinal chemistry, 1-(2,5-dimethoxyphenyl)-3-oxocyclobutane-1-carbonitrile has been studied as a potential lead compound for drug discovery. Its structural features make it an attractive scaffold for the design of new drugs targeting specific biological pathways. For instance, researchers have explored its use as a template for developing inhibitors of key enzymes involved in disease processes. The versatility of this compound in terms of functional group manipulation allows for the creation of a diverse library of analogs with varying biological activities.

The environmental impact of 1-(2,5-dimethoxyphenyl)-3-oxocyclobutane-1-carbonitrile is another important consideration. Recent studies have focused on developing green synthetic methods that minimize waste and reduce the use of hazardous reagents. These efforts align with the growing emphasis on sustainable chemistry practices and highlight the compound's potential as an environmentally friendly alternative to traditional materials.

In conclusion, 1-(2,5-dimethoxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229599-93-1) is a multifaceted compound with a wide range of potential applications in various scientific and industrial fields. Its unique molecular structure and favorable physical and chemical properties make it an attractive subject for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in organic chemistry, medicinal chemistry, materials science, and beyond.